Cas no 1805663-11-9 (Methyl 2-cyano-5-difluoromethyl-3-formylbenzoate)

• Product Name: Methyl 2-cyano-5-difluoromethyl-3-formylbenzoate
• CAS No: 1805663-11-9
• MF: C₁₁H₇F₂NO₃
• MW: 239.174989938736
• CID: 4953062
• Update Time: 2025-05-19

Methyl 2-cyano-5-difluoromethyl-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-difluoromethyl-3-formylbenzoate

• Inchi： 1S/C11H7F2NO3/c1-17-11(16)8-3-6(10(12)13)2-7(5-15)9(8)4-14/h2-3,5,10H,1H3
• InChI Key： ZRYQCYMPCXDEGA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C(C#N)=C(C(=O)OC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 350
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-cyano-5-difluoromethyl-3-formylbenzoate

Comprehensive Overview of Methyl 2-cyano-5-difluoromethyl-3-formylbenzoate (CAS No. 1805663-11-9)

Methyl 2-cyano-5-difluoromethyl-3-formylbenzoate (CAS No. 1805663-11-9) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material sciences. This compound, characterized by its unique molecular structure featuring a cyano group, a difluoromethyl group, and a formyl group, serves as a versatile intermediate in synthetic chemistry. Its ester functionality and aromatic backbone make it particularly valuable for constructing complex molecules with tailored properties.

In recent years, the demand for fluorinated compounds like Methyl 2-cyano-5-difluoromethyl-3-formylbenzoate has surged due to their enhanced stability, bioavailability, and metabolic resistance. These attributes are critical in the design of next-generation pharmaceuticals and agrochemicals, where fluorine incorporation often improves efficacy. Researchers are particularly interested in how this compound’s difluoromethyl group can influence electronic and steric effects, a topic frequently searched in academic and industrial databases.

The synthesis of Methyl 2-cyano-5-difluoromethyl-3-formylbenzoate involves multi-step organic reactions, including Friedel-Crafts acylation, halogenation, and esterification. Its CAS No. 1805663-11-9 is often referenced in patent literature and scientific journals, highlighting its role in innovative applications. For instance, it has been explored as a precursor for fluorescence probes and photoactive materials, aligning with the growing interest in sustainable technologies and green chemistry.

From an SEO perspective, queries such as "applications of difluoromethyl benzoates" or "synthesis of cyano-formyl aromatic esters" reflect user curiosity about this compound’s utility. Its relevance extends to drug discovery, where structure-activity relationship (SAR) studies leverage its modular design. Additionally, the compound’s potential in crop protection formulations resonates with global discussions on food security and sustainable agriculture.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing Methyl 2-cyano-5-difluoromethyl-3-formylbenzoate, ensuring purity and consistency for industrial use. Regulatory compliance, particularly regarding REACH and FDA guidelines, is another hot topic tied to this compound, as stakeholders prioritize safety and environmental impact.

In summary, Methyl 2-cyano-5-difluoromethyl-3-formylbenzoate (CAS No. 1805663-11-9) exemplifies the intersection of cutting-edge chemistry and real-world applications. Its adaptability and performance in diverse fields ensure its continued prominence in scientific and industrial discourse.